Cas no 1807116-06-8 (4-Bromo-2-hydroxymethyl-6-cyanobenzenesulfonyl chloride)

• Product Name: 4-Bromo-2-hydroxymethyl-6-cyanobenzenesulfonyl chloride
• CAS No: 1807116-06-8
• MF: C₈H₅BrClNO₃S
• MW: 310.55219912529
• CID: 4963510
• Update Time: 2025-11-01

4-Bromo-2-hydroxymethyl-6-cyanobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-hydroxymethyl-6-cyanobenzenesulfonyl chloride

• Inchi： 1S/C8H5BrClNO3S/c9-7-1-5(3-11)8(15(10,13)14)6(2-7)4-12/h1-2,12H,4H2
• InChI Key： UASYFVGMMCTGSD-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C(=C(CO)C=1)S(=O)(=O)Cl

Computed Properties

• Exact Mass: 308.88620 g/mol
• Monoisotopic Mass: 308.88620 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 310.55
• XLogP3: 1.5
• Topological Polar Surface Area: 86.5

Additional information on 4-Bromo-2-hydroxymethyl-6-cyanobenzenesulfonyl chloride

Introduction to 4-Bromo-2-hydroxymethyl-6-cyanobenzenesulfonyl chloride (CAS No. 1807116-06-8)

4-Bromo-2-hydroxymethyl-6-cyanobenzenesulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile structural features. This compound, identified by the CAS number 1807116-06-8, is a benzenesulfonyl chloride derivative with bromine and cyano functional groups, making it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both hydroxymethyl and cyano groups introduces unique reactivity, enabling diverse chemical transformations that are pivotal for drug discovery and material science applications.

The benzenesulfonyl chloride moiety is particularly noteworthy as it serves as a crucial electrophile in nucleophilic substitution reactions, facilitating the introduction of sulfonamide functionalities into target molecules. This property is extensively utilized in medicinal chemistry to develop inhibitors, ligands, and other therapeutic agents. The bromo substituent further enhances the compound's utility by allowing selective modifications through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, which are fundamental in constructing complex aromatic scaffolds.

The cyano group adds another layer of reactivity, enabling reduction to amine derivatives or participation in condensation reactions to form heterocyclic structures. These characteristics make 4-Bromo-2-hydroxymethyl-6-cyanobenzenesulfonyl chloride a cornerstone in the synthesis of advanced pharmaceutical intermediates. Recent advancements in synthetic methodologies have highlighted its role in generating novel sulfonamide-based drugs that exhibit promising biological activities.

In the realm of pharmaceutical research, derivatives of 4-Bromo-2-hydroxymethyl-6-cyanobenzenesulfonyl chloride have been explored for their potential in treating inflammatory diseases, infectious disorders, and even oncological conditions. For instance, sulfonamide derivatives are well-documented for their antimicrobial properties, while modifications at the hydroxymethyl position can influence solubility and metabolic stability, critical factors in drug development. The bromo and cyano groups provide handles for further functionalization, allowing chemists to tailor molecular properties such as binding affinity and selectivity.

Recent studies have demonstrated the compound's efficacy in generating kinase inhibitors, which are pivotal in targeted cancer therapies. By leveraging its reactive sites, researchers have successfully incorporated sulfonamide linkages that mimic natural substrates or modulate enzyme activity. Additionally, the cyano group has been utilized to construct peptidomimetics, expanding the compound's utility beyond small-molecule drug design. These findings underscore the importance of 4-Bromo-2-hydroxymethyl-6-cyanobenzenesulfonyl chloride as a building block in modern medicinal chemistry.

The synthesis of 4-Bromo-2-hydroxymethyl-6-cyanobenzenesulfonyl chloride involves multi-step organic transformations that highlight its synthetic versatility. Starting from readily available aromatic precursors, the introduction of bromine and cyano groups is typically achieved through halogenation and cyanation reactions, respectively. The subsequent formation of the sulfonyl chloride functionality requires careful control of reaction conditions to ensure high yield and purity. Advances in catalytic systems have improved these processes, making large-scale production more feasible while maintaining stringent quality standards.

The chemical properties of this compound also make it suitable for material science applications. For example, its ability to undergo cross-coupling reactions enables the construction of conjugated polymers with tunable electronic properties. These polymers are being explored for use in organic electronics, photovoltaics, and sensors due to their ability to conduct charge efficiently. The presence of both polar (sulfonamide) and non-polar (aromatic) regions further enhances its compatibility with diverse materials systems.

In conclusion, 4-Bromo-2-hydroxymethyl-6-cyanobenzenesulfonyl chloride (CAS No. 1807116-06-8) is a multifaceted compound with significant implications across pharmaceuticals and materials science. Its unique structural features—comprising a benzenesulfonyl chloride core with bromine and cyano substituents—make it an indispensable tool for synthetic chemists. As research continues to uncover new applications for this intermediate, its role in advancing drug discovery and material innovation is poised to grow even further.